Cas no 2248412-12-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-5-methyl-1,3-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-5-methyl-1,3-oxazole-4-carboxylate
• CAS No: 2248412-12-4
• MF: C₁₉H₁₀Cl₂N₂O₅
• MW: 417.199102878571
• CID: 6213029
• PubChem ID: 165732470
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-5-methyl-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248412-12-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-5-methyl-1,3-oxazole-4-carboxylate
• EN300-6523097

• Inchi： 1S/C19H10Cl2N2O5/c1-9-15(22-16(27-9)10-6-7-13(20)14(21)8-10)19(26)28-23-17(24)11-4-2-3-5-12(11)18(23)25/h2-8H,1H3
• InChI Key： OXJBLDYPPSKEDP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)O1)Cl

Computed Properties

• Exact Mass: 415.9966768g/mol
• Monoisotopic Mass: 415.9966768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-5-methyl-1,3-oxazole-4-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-5-methyl-1,3-oxazole-4-carboxylate (CAS: 2248412-12-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-5-methyl-1,3-oxazole-4-carboxylate (CAS: 2248412-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain enzymes involved in inflammatory pathways, making it a candidate for the development of novel anti-inflammatory agents. Researchers have employed advanced computational modeling techniques to predict its binding interactions, which have been subsequently validated through in vitro assays. These studies have provided valuable insights into the structure-activity relationship (SAR) of the compound.

In addition to its anti-inflammatory properties, recent research has explored the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-5-methyl-1,3-oxazole-4-carboxylate in oncology. Early-stage studies indicate that the compound may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in suppressing tumor growth in xenograft models, with minimal off-target effects. These findings underscore its potential as a lead compound for further drug development.

The synthetic chemistry community has also made strides in optimizing the production of this compound. Recent advancements have focused on improving yield and scalability while reducing the environmental impact of the synthesis process. A team of researchers reported a novel catalytic method that significantly enhances the efficiency of the key coupling reaction, as detailed in a recent issue of Organic Process Research & Development. This methodological innovation is expected to facilitate larger-scale production for future clinical trials.

Despite these promising developments, challenges remain in the translational application of this compound. Pharmacokinetic studies have revealed limitations in its bioavailability, prompting ongoing efforts to develop prodrug derivatives or formulation strategies to enhance its therapeutic index. Furthermore, comprehensive toxicology assessments are underway to ensure its safety profile meets regulatory standards. These efforts are critical for advancing the compound from the bench to the bedside.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorophenyl)-5-methyl-1,3-oxazole-4-carboxylate represents a compelling case study in modern drug discovery. Its multifaceted biological activities, coupled with recent synthetic advancements, position it as a molecule of significant interest for both academic and industrial researchers. As the field continues to unravel its full potential, this compound may pave the way for new therapeutic interventions in inflammation and oncology.